Cas no 1694431-22-5 (3,5,11-trimethyl-4,5,7,8,12-pentaazatricyclo6.4.0.0,2,6dodeca-1,3,6-triene)

• Product Name: 3,5,11-trimethyl-4,5,7,8,12-pentaazatricyclo6.4.0.0,2,6dodeca-1,3,6-triene
• CAS No: 1694431-22-5
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 6360424
• PubChem ID: 136841324
• Update Time: 2025-10-28

3,5,11-trimethyl-4,5,7,8,12-pentaazatricyclo6.4.0.0,2,6dodeca-1,3,6-triene Chemical and Physical Properties

Names and Identifiers

• 3,5,11-trimethyl-4,5,7,8,12-pentaazatricyclo6.4.0.0,2,6dodeca-1,3,6-triene
• EN300-1117904
• 3,5,11-trimethyl-4,5,7,8,12-pentaazatricyclo[6.4.0.0,2,6]dodeca-1,3,6-triene
• 1694431-22-5

• Inchi： 1S/C10H15N5/c1-6-4-5-15-9(11-6)8-7(2)12-14(3)10(8)13-15/h6,11H,4-5H2,1-3H3
• InChI Key： GGPSGZDCOVINGQ-UHFFFAOYSA-N
• SMILES： N12C(=C3C(C)=NN(C)C3=N1)NC(C)CC2

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.7Ų

Additional information on 3,5,11-trimethyl-4,5,7,8,12-pentaazatricyclo6.4.0.0,2,6dodeca-1,3,6-triene

3,5,11-TriMethyl-4,5,7,8,12-PentaAzaTriCyclo[6.4.0.0²⁶]Dodeca-1,3,6-Triene: A Comprehensive Overview

3,5,11-TriMethyl-4,5,7,8,12-PentaAzaTriCyclo[6.4.0.0²⁶]Dodeca-1,3,6-Triene, also known by its CAS registry number CAS No. 1694431-22-5, is a complex organic compound with a unique tricyclic structure and multiple nitrogen atoms incorporated into its framework. This compound belongs to the class of polycyclic aromatic compounds with aza functionalities, making it a subject of interest in various fields of chemistry and materials science.

The molecular structure of this compound is characterized by a tricyclic system comprising three fused rings: two six-membered rings and one four-membered ring. The presence of five nitrogen atoms within the structure introduces significant electronic and steric effects that influence its chemical reactivity and physical properties. The methyl groups at positions 3 and 5 further modulate the electronic environment of the molecule.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure makes it an ideal candidate for forming strong metal-ligand interactions essential for MOF construction. Additionally, the rigid tricyclic framework provides structural stability to these materials under various conditions.

In terms of synthesis pathways, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclocondensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels suitable for subsequent applications in material science.

The physical properties of this compound include a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in common organic solvents is moderate but can be enhanced by modifying substituents or incorporating additional functional groups during synthesis.

From an application standpoint, CAS No. 1694431-22-5 has shown promise in catalysis applications where its nitrogen-rich framework facilitates efficient catalytic cycles in organic transformations.

In conclusion, 3,5,11-TriMethyl-4,5,7,8,PentaAzaTriCyclo[6.4.0.0²⁶]Dodeca-1, with its unique structural features and versatile functional groups presents itself as a valuable building block for advanced chemical systems.